pulcherralpin
pulcherralpin
Brand Name:
Vulcanchem
CAS No.:
105389-29-5
VCID:
VC0020470
InChI:
InChI=1S/C30H40O7/c1-18-20(16-24(33)36-5)22(31)17-21-25(18)26(34)27(30(35)28(2,3)14-9-15-29(21,30)4)37-23(32)13-12-19-10-7-6-8-11-19/h6-8,10-13,18,20-21,25-27,34-35H,9,14-17H2,1-5H3/b13-12+/t18-,20-,21-,25-,26+,27+,29+,30+/m0/s1
SMILES:
CC1C(C(=O)CC2C1C(C(C3(C2(CCCC3(C)C)C)O)OC(=O)C=CC4=CC=CC=C4)O)CC(=O)OC
Molecular Formula:
C30H40O7
Molecular Weight:
512.6 g/mol
pulcherralpin
CAS No.: 105389-29-5
Main Products
VCID: VC0020470
Molecular Formula: C30H40O7
Molecular Weight: 512.6 g/mol
| CAS No. | 105389-29-5 |
|---|---|
| Product Name | pulcherralpin |
| Molecular Formula | C30H40O7 |
| Molecular Weight | 512.6 g/mol |
| IUPAC Name | [(1R,2S,4aS,4bR,8aR,9R,10R,10aS)-8a,10-dihydroxy-2-(2-methoxy-2-oxoethyl)-1,4b,8,8-tetramethyl-3-oxo-1,2,4,4a,5,6,7,9,10,10a-decahydrophenanthren-9-yl] (E)-3-phenylprop-2-enoate |
| Standard InChI | InChI=1S/C30H40O7/c1-18-20(16-24(33)36-5)22(31)17-21-25(18)26(34)27(30(35)28(2,3)14-9-15-29(21,30)4)37-23(32)13-12-19-10-7-6-8-11-19/h6-8,10-13,18,20-21,25-27,34-35H,9,14-17H2,1-5H3/b13-12+/t18-,20-,21-,25-,26+,27+,29+,30+/m0/s1 |
| Standard InChIKey | QDVSQQYDMLUPGR-OFYFIDOVSA-N |
| Isomeric SMILES | C[C@H]1[C@@H](C(=O)C[C@H]2[C@H]1[C@H]([C@H]([C@@]3([C@@]2(CCCC3(C)C)C)O)OC(=O)/C=C/C4=CC=CC=C4)O)CC(=O)OC |
| SMILES | CC1C(C(=O)CC2C1C(C(C3(C2(CCCC3(C)C)C)O)OC(=O)C=CC4=CC=CC=C4)O)CC(=O)OC |
| Canonical SMILES | CC1C(C(=O)CC2C1C(C(C3(C2(CCCC3(C)C)C)O)OC(=O)C=CC4=CC=CC=C4)O)CC(=O)OC |
| Synonyms | pulcherralpin |
| PubChem Compound | 6441173 |
| Last Modified | Nov 11 2021 |
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